Cas no 905778-39-4 (3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2,3-dimethylphenyl)-1-(4-methoxyphenyl)urea)

• Product Name: 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2,3-dimethylphenyl)-1-(4-methoxyphenyl)urea
• CAS No: 905778-39-4
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 5494274
• PubChem ID: 18575244
• Update Time: 2025-11-01

3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2,3-dimethylphenyl)-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2,3-dimethylphenyl)-1-(4-methoxyphenyl)urea
• F2593-0641
• 905778-39-4
• AKOS016394348
• STL271301
• 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)urea

• Inchi： 1S/C20H23N3O2/c1-14-6-4-7-18(15(14)2)23(19-8-5-13-21-19)20(24)22-16-9-11-17(25-3)12-10-16/h4,6-7,9-12H,5,8,13H2,1-3H3,(H,22,24)
• InChI Key： PUHKYDKNNOGAHE-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)OC)N(C1C=CC=C(C)C=1C)C1CCCN=1

Computed Properties

• Exact Mass: 337.17902698g/mol
• Monoisotopic Mass: 337.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.9Ų

Additional information on 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2,3-dimethylphenyl)-1-(4-methoxyphenyl)urea

Research Brief on 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2,3-dimethylphenyl)-1-(4-methoxyphenyl)urea (CAS: 905778-39-4)

Recent studies on the compound 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2,3-dimethylphenyl)-1-(4-methoxyphenyl)urea (CAS: 905778-39-4) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This urea derivative has garnered attention due to its unique structural features and its interaction with specific biological targets, making it a subject of interest for drug discovery and development.

The compound's structure, characterized by a dihydropyrrole ring, a dimethylphenyl group, and a methoxyphenyl urea moiety, suggests potential activity as a modulator of protein-protein interactions or enzyme inhibition. Recent in vitro studies have demonstrated its efficacy in targeting specific pathways involved in inflammatory and oncogenic processes. For instance, research has shown that 905778-39-4 exhibits inhibitory effects on key kinases implicated in cancer cell proliferation, with IC50 values in the low micromolar range.

Further investigations into the pharmacokinetic properties of 905778-39-4 have revealed moderate bioavailability and stability under physiological conditions. Advanced computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with its putative targets, supporting its potential as a lead compound for further optimization. These findings are particularly relevant for the development of novel therapeutics for diseases such as rheumatoid arthritis and certain types of cancer.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research efforts are focused on structural modifications to enhance its pharmacological profile. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore the full therapeutic potential of 905778-39-4 and its derivatives.

In conclusion, 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2,3-dimethylphenyl)-1-(4-methoxyphenyl)urea represents a valuable scaffold for drug development. Ongoing research aims to elucidate its mechanism of action and translate these findings into clinical applications. The compound's unique chemical properties and biological activity underscore its significance in the evolving landscape of chemical biology and medicinal chemistry.